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Compound of Interest

Compound Name: Guanylurea

Cat. No.: B105422

Essential Safety and Handling Guide for Guanylurea

This guide provides comprehensive safety protocols, operational procedures, and disposal
plans for handling Guanylurea and its common salt forms (e.g., phosphate, sulfate) in a
laboratory setting. It is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices and build confidence in chemical handling.

Immediate Safety and Hazard Information

Guanylurea and its salts are classified as hazardous substances. Guanylurea is harmful if
swallowed and causes serious eye irritation.[1] Guanylurea sulfate is also known to cause skin
irritation and may cause respiratory irritation.[2] It is crucial to handle this compound with
appropriate care in a well-ventilated area.[3]

GHS Hazard Classification:

Acute Toxicity, Oral: Category 4[1][3]

Serious Eye Damage/Eye Irritation: Category 2[1][4]

Skin Corrosion/Irritation: Category 2 (for Guanylurea Sulfate)[4]

Specific target organ toxicity (single exposure): Category 3, Respiratory system (for
Guanylurea Sulfate)[4]
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Hazard Statements:

H302: Harmful if swallowed[1][3]

H315: Causes skin irritation[2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure and ensure safety when
handling Guanylurea. The use of PPE should be considered the final barrier to exposure after
engineering controls (like fume hoods) have been implemented.
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Protection Type

Required PPE

Specifications & Rationale

Eye and Face

Safety Goggles or Face Shield

Tightly fitting safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards are
required to protect against dust
particles and splashes. A face
shield offers an additional layer
of protection for the entire
face.[2]

Hand Protection

Chemical-resistant Gloves

Handle with gloves inspected
prior to use. The selected
protective gloves must satisfy
the specifications of EU
Directive 89/686/EEC and the
standard EN 374 derived from
it. Nitrile or neoprene gloves

are recommended.

Body Protection

Laboratory Coat or Impervious
Clothing

A lab coat or fire/flame
resistant and impervious
clothing should be worn to
protect skin and personal

clothing from contamination.

Respiratory

NIOSH-approved Respirator

For most activities, work
should be conducted in a
chemical fume hood to avoid
dust formation.[5] If exposure
limits are exceeded or dust
cannot be controlled, a full-
face respirator or a
NIOSH/MSHA approved

respirator should be used.[2]

Operational and Disposal Plans
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Adherence to a strict operational workflow and proper disposal protocol is critical for safety and
environmental protection.

Step-by-Step Handling Procedure

e Preparation:

[e]

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

o

Verify that an emergency eyewash station and safety shower are accessible and
functional.[4]

o

Assemble all necessary equipment and reagents before starting.

[¢]

Don all required personal protective equipment as outlined in the table above.

e Handling:

[e]

Work in a well-ventilated place, such as a fume hood, to avoid the formation of dust and
aerosols.[3]

[e]

Avoid contact with skin and eyes.[3]

o

Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

[¢]

Keep containers tightly closed when not in use.
e Storage:
o Store the container tightly closed in a dry, cool, and well-ventilated place.[3]

o Store apart from foodstuff containers or incompatible materials.[3]

Spill Cleanup Protocol

o Evacuate: Evacuate personnel to safe areas. Keep people away from and upwind of the
spill.

¢ Ventilate: Ensure adequate ventilation.
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» Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter
drains.[6]

o Collect: Sweep up and shovel the spilled material into suitable, closed containers for
disposal. Avoid generating dust.

o Decontaminate: Clean the spill area thoroughly with soap and water.

Disposal Plan

» Waste Collection: All waste materials, including leftover Guanylurea and contaminated PPE
(gloves, etc.), must be collected in a clearly labeled, sealed hazardous waste container.

o Disposal Method: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing. Do not contaminate
water, foodstuffs, feed, or seed by storage or disposal. Do not discharge to sewer systems.

o Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling
or reconditioning. Alternatively, the packaging can be punctured to make it unusable for other
purposes and then be disposed of in a sanitary landfill.

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in case of exposure.
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Exposure Route

First Aid Measures

Inhalation

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor
immediately. Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the

chemical.

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water for at

least 15 minutes. Consult a doctor.[7]

Eye Contact

Rinse cautiously with water for at least 15
minutes, holding the eyelids open. Remove
contact lenses, if present and easy to do.

Continue rinsing. Consult a doctor immediately.

[2]7]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.

Quantitative Data

Physical and Chemical Properties
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Property Value Source
Molecular Formula C2HeN4O PubChem[1]
Molecular Weight 102.10 g/mol PubChem[1]
CAS Number 141-83-3 PubChem[1]
) ) 178-182°C (Guanylurea NINGBO INNO PHARMCHEM
Melting Point
Phosphate) CO.,LTD.[8]

91.6 g/L at 20°C (Guanylurea NINGBO INNO PHARMCHEM

Water Solubility
Phosphate) CO.,LTD.[8]

Appearance White Crystalline Solid Fisher Scientific

icoloaical

Endpoint Value Species/System Source

Predicted No-Effect

] 0.16 mg/L Aquatic Environment ResearchGate[9]
Concentration (PNEC)

. Harmful if swallowed o ECHA C&L

Acute Toxicity (Oral) GHS Classification
(Category 4) Inventory[1]
o Causes serious eye o ECHA C&L

Eye Irritation L GHS Classification
irritation (Category 2) Inventory[1]

Experimental Protocols
Protocol 1: Synthesis of Guanylurea Phosphate

This protocol is adapted from established chemical synthesis methods.[4][6]
Materials:

» Dicyandiamide

o Purified water

e Phosphoric acid
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Reactor with heating and stirring capabilities

Filtration apparatus

Methodology:

Add dicyandiamide and purified water to the reactor in a mass ratio of 1:(2-4).[6]

Stir the mixture and heat the system to 80-100°C until the dicyandiamide is completely
dissolved.[6]

Filter the hot solution to remove any impurities.

Slowly add phosphoric acid dropwise into the hot, filtered solution. Maintain the temperature
during addition.

After the addition is complete, hold the mixture at temperature for a specified period (e.g., 45
minutes to 8 hours) to ensure the reaction goes to completion.[4][6]

Cool the mixture to approximately 25°C to induce crystallization of Guanylurea phosphate.

[4]
Collect the crystals by centrifugation or filtration.
Wash the solid product with a solvent such as ethanol.[6]

Dry the purified crystals in a drying oven.

Protocol 2: HPLC Analysis of Guanylurea

This protocol is for the separation and analysis of Guanylurea using High-Performance Liquid

Chromatography.[10]

Equipment and Reagents:

HPLC system with UV detector

Primesep 100 mixed-mode stationary phase column
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» Mobile Phase: Acetonitrile (MeCN), Water, and Sulfuric Acid buffer
e Guanylurea standard and samples
Methodology:

» Mobile Phase Preparation: Prepare a mobile phase consisting of water, acetonitrile (MeCN),
and a sulfuric acid buffer. The exact ratio should be optimized for the specific column and

system.

o System Equilibration: Equilibrate the Primesep 100 column with the mobile phase until a
stable baseline is achieved.

o Sample Preparation: Dissolve Guanylurea standards and samples in the mobile phase or a
compatible solvent. Filter the samples through a 0.45 pm filter before injection.

« Injection: Inject a known volume of the prepared sample onto the column.
o Detection: Monitor the eluent using a UV detector set at 200 nm.[10]

» Analysis: Identify and quantify Guanylurea by comparing the retention time and peak area of
the sample to those of the known standard.

Visualized Workflows

The following diagrams illustrate key operational workflows for handling Guanylurea.
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Safe Handling and Emergency Workflow for Guanylurea

1. Preparation

l

2. Handling

Personnel Exposure

3. Storage Immediate Action

\

4. Waste Disposal Seek Medical Attention

First Aid Procedures

Spill Cleanup Protocol

Dispose Contaminated Waste
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Experimental Workflow: Guanylurea Phosphate Synthesis

1. Dissolve Dicyandiamide
in Water (80-100°C)

'

2. Hot Filtration

l

3. Add Phosphoric Acid

4. Reaction Period

(Hold at Temp)

5. Cool to Crystallize

'

6. Separate Crystals
(Centrifuge/Filter)

;

7. Wash Crystals

l

8. Dry Product

End Product:
Guanylurea Phosphate

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b105422?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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